Cas no 895455-79-5 (N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide)

• Product Name: N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• CAS No: 895455-79-5
• MF: C₁₆H₁₅N₃O₅S₂
• MW: 393.43740105629
• CID: 6308752
• PubChem ID: 7244590
• Update Time: 2025-07-09

N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• N-[(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-nitrothiophene-2-carboxamide
• AKOS024656865
• (Z)-N-(3-ethyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-5-nitrothiophene-2-carboxamide
• 895455-79-5
• N-(3-ethyl-5,6-dimethoxy-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide
• F2525-0407

• Inchi： 1S/C16H15N3O5S2/c1-4-18-9-7-10(23-2)11(24-3)8-13(9)26-16(18)17-15(20)12-5-6-14(25-12)19(21)22/h5-8H,4H2,1-3H3/b17-16-
• InChI Key： HYLKFCWUQYZSSN-MSUUIHNZSA-N
• SMILES： S1/C(=N\C(C2=CC=C([N+](=O)[O-])S2)=O)/N(CC)C2C=C(C(=CC1=2)OC)OC

Computed Properties

• Exact Mass: 393.04531293g/mol
• Monoisotopic Mass: 393.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide

Professional Introduction to N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide (CAS No. 895455-79-5)

N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide, identified by its CAS number 895455-79-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including nitro and amide moieties, suggests a high degree of reactivity and versatility in chemical transformations.

The structural framework of N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide encompasses a benzothiazole core appended with a nitrothiophene substituent. This configuration is particularly noteworthy as benzothiazole derivatives are well-documented for their pharmacological properties. The benzothiazole scaffold is a prominent pharmacophore in medicinal chemistry, exhibiting a wide spectrum of biological activities ranging from antimicrobial to anti-inflammatory effects. The dimethoxy and ethyl substituents on the benzothiazole ring further enhance its solubility and metabolic stability, making it an attractive candidate for drug development.

The nitrothiophene component of the molecule introduces an additional layer of functionality that can be exploited in various chemical reactions. Nitro compounds are known for their ability to undergo reduction to form amine derivatives, which can be further functionalized to yield more complex structures. This reactivity makes N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide a valuable intermediate in synthetic chemistry. Moreover, the amide group at the terminal position provides a site for further derivatization, allowing chemists to tailor the molecule for specific biological targets.

In recent years, there has been a growing interest in exploring heterocyclic compounds as potential therapeutic agents. The benzothiazole-thiophene hybrid structure found in N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide aligns well with this trend. Studies have demonstrated that such hybrids often exhibit enhanced biological activity compared to their individual components. For instance, related benzothiazole-thiophene derivatives have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression.

The pharmacological potential of N-(2Z)-3-ethyl-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2ylidene-5-nitrothiophene 。